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Abstract
This document provides a detailed protocol and application note for the analysis of isopropyl
nitrate using Gas Chromatography-Mass Spectrometry (GC-MS). Isopropyl nitrate is a

colorless liquid with the chemical formula C₃H₇NO₃.[1][2] It is used in various industrial

applications and its accurate identification and quantification are crucial for safety and quality

control. This guide outlines the necessary instrumentation, experimental procedures, and data

analysis steps for the successful GC-MS analysis of isopropyl nitrate.

Introduction
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique used to

separate, identify, and quantify individual chemical compounds within a sample. The gas

chromatograph separates volatile and semi-volatile compounds based on their physical and

chemical properties, while the mass spectrometer provides detailed structural information by

analyzing the mass-to-charge ratio of ionized molecules and their fragments. This application

note details a standard methodology for the analysis of isopropyl nitrate, providing

researchers and professionals with a robust starting point for their analytical needs.
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While specific quantitative performance data from a single validated method for isopropyl
nitrate was not available in the public literature, the following table summarizes key physical

and spectral data essential for its analysis by GC-MS.

Parameter Value Source

Molecular Formula C₃H₇NO₃ [1][2]

Molecular Weight 105.09 g/mol [1][2]

CAS Registry Number 1712-64-7 [2]

Kovats Retention Index

(Standard Non-polar)
663.8, 664, 693 [1]

Mass Spectral Data (Electron Ionization)

The mass spectrum of isopropyl nitrate is characterized by several key fragments. The

following table lists the most significant ions and their relative intensities, which are critical for

identification.

Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Putative Fragment

43 100 [C₃H₇]⁺

45 ~60 [C₂H₅O]⁺

46 ~50 [NO₂]⁺

60 ~30 [CH₃CHOH]⁺

105 <5 [M]⁺ (Molecular Ion)

Note: Relative intensities are approximate and can vary depending on the specific

instrumentation and analytical conditions. The presence of a significant peak at m/z 46 is

indicative of a nitro compound.[3]
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The following protocol provides a recommended starting point for the GC-MS analysis of

isopropyl nitrate. Optimization may be required based on the specific instrumentation and

sample matrix.

1. Sample Preparation

Standard Preparation: Prepare a stock solution of isopropyl nitrate in a high-purity volatile

solvent such as methanol or acetonitrile at a concentration of 1 mg/mL. Perform serial

dilutions to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation: Depending on the matrix, dilution with a suitable solvent may be

sufficient. For complex matrices, a liquid-liquid extraction or solid-phase extraction (SPE)

may be necessary to isolate the isopropyl nitrate.

2. GC-MS Instrumentation and Conditions

Gas Chromatograph: Agilent 6890N or equivalent.

Mass Spectrometer: Agilent 5975C or equivalent.

Injector: Split/splitless injector.

Autosampler: Agilent 7673 or equivalent.

GC Column: A mid-polarity column such as a DB-624 (30 m x 0.32 mm ID, 1.8 µm film

thickness) or a non-polar column like an HP-5MS (30 m x 0.25 mm ID, 0.25 µm film

thickness) is recommended. The choice may depend on the complexity of the sample matrix.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

GC Conditions:
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Parameter Value

Injection Volume 1 µL

Injector Temperature 250 °C

Injection Mode Split (e.g., 50:1) or Splitless

Oven Temperature Program

Initial temperature of 40 °C, hold for 2 minutes.

Ramp to 200 °C at a rate of 10 °C/min. Hold at

200 °C for 5 minutes.

MS Conditions:

Parameter Value

Ion Source Electron Ionization (EI)

Ionization Energy 70 eV

Source Temperature 230 °C

Quadrupole Temperature 150 °C

Mass Scan Range 35 - 200 amu

Scan Mode
Full Scan for identification, Selected Ion

Monitoring (SIM) for quantification.

3. Data Analysis

Identification: Identify the isopropyl nitrate peak in the total ion chromatogram (TIC) based

on its retention time. Confirm the identity by comparing the acquired mass spectrum with a

reference spectrum from a library (e.g., NIST).

Quantification: For quantitative analysis, operate the mass spectrometer in SIM mode,

monitoring the characteristic ions of isopropyl nitrate (e.g., m/z 43, 46, 60). Create a

calibration curve by plotting the peak area of a quantifying ion against the concentration of

the prepared standards. Determine the concentration of isopropyl nitrate in the samples by

interpolating their peak areas on the calibration curve.
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Caption: Experimental workflow for GC-MS analysis of isopropyl nitrate.
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Caption: Logical flow of data analysis for GC-MS results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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